Cas no 102-52-3 (1,1,3,3-Tetramethoxypropane)

• Product Name: 1,1,3,3-Tetramethoxypropane
• CAS No: 102-52-3
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• MDL: MFCD00008488
• CID: 35189
• PubChem ID: 66019
• Update Time: 2025-04-18

1,1,3,3-Tetramethoxypropane Chemical and Physical Properties

Names and Identifiers

• Malonaldehyde bis(dimethyl acetal)
• 1,1,3,3-TETRAMETHOXYPROPANE
• MALONALDEHYDE TETRAMETHYLACETAL
• MALONALDEHYDE TETRAMETHYL DIACETAL
• MALONDIALDEHYDE BIS(DIMETHYL ACETAL)
• MALONDIALDEHYDE TETRAMETHYL ACETAL
• TMOP
• TMP
• 1,1,3,3-tetramethoxy-propan
• Malonaldehydebiscdimethyacetal
• Tetramethoxypropane
• Propane, 1,1,3,3-tetramethoxy-
• Malonaldehyde biscdimethyl
• Propanedial bis(dimethyl acetal)
• 1,1,3,3-Tetramethoxypropane [for Biochemical Research]
• 4-Dimethylaminopyridine
• 1,1,3,3-tetramethoxy-propane
• 1,3,3-Tetramethoxypropane
• Propane,1,1,3,3-tetramethoxy
• Malonaldehyde tetramethyl cetal
• Malonaldehyde tetramethyl acetal
• AKOS BBS-00004283
• Malonaldehyde, bis(dimethyl acetal)
• GUB3D2SV2S
• Malonaldehyde bis(dimethyl acetal
• XHTYQFMRBQUCPX-UHFFFAOYSA-N
• Malonaldehyde bis(dimethyl acetal), 99+%
• Malonaldehyde bis(dime
• KSC174O0B
• Propane,1,
• Propane,1,3,3-tetramethoxy-
• E76642
• CHEMBL592723
• F0001-0070
• XHTYQFMRBQUCPX-UHFFFAOYSA-
• Q-200045
• SCHEMBL9106
• malonaldehyde bis-(dimethyl acetal)
• A800582
• CS-W020634
• T2833
• NSC27794
• Malonaldehyde bis (dimethyl acetal)
• EN300-19218
• 1,1,3,3-tetrakis(methyloxy)propane
• BP-30166
• Malondialdehyde bis(dimethylacetal)
• MFCD00008488
• Z104473196
• NSC 27794
• EINECS 203-037-2
• 102-52-3
• FT-0606001
• NSC-27794
• 1,1,3,3-Tetramethoxypropane, 99%
• AKOS000119925
• DTXSID4059255
• M0544
• AI3-28938
• UNII-GUB3D2SV2S
• LS-13384
• 1,1,3,3-Tetramethoxy propane
• InChI=1/C7H16O4/c1-8-6(9-2)5-7(10-3)11-4/h6-7H,5H2,1-4H3
• 1,1,3,3,-tetramethoxypropane
• BP-31195
• 1,1,3,3-Tetramethoxypropane, 97%
• NS00023158
• DTXCID7032684
• 1,1,3,3-TMP
• STL185615
• 1,1,3,3-Tetramethoxypropane

• MDL： MFCD00008488
• Inchi： 1S/C7H16O4/c1-8-6(9-2)5-7(10-3)11-4/h6-7H,5H2,1-4H3
• InChI Key： XHTYQFMRBQUCPX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(OC)OC)OC
• BRN： 1700020

Computed Properties

• Exact Mass: 164.10500
• Monoisotopic Mass: 164.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.997 g/mL at 25 °C(lit.)
• Boiling Point: 183 °C(lit.)
  70-75 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.407(lit.)
• PH: 7 (H2O, 20℃)
• Water Partition Coefficient: Insoluble
• PSA: 36.92000
• LogP: 0.61430
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1,1,3,3-Tetramethoxypropane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36/37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons